Cas no 919486-78-5 (Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl-)
919486-78-5 structure
Product Name:Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl-
CAS No:919486-78-5
MF:C13H13NO4S
MW:279.31162238121
CID:762779
PubChem ID:69508807
Update Time:2025-04-19
Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl-
- 4-hydroxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide
- DTXSID60740692
- 4-Hydroxy-N-(4-hydroxyphenyl)-N-methylbenzene-1-sulfonamide
- SCHEMBL5623176
- 919486-78-5
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- Inchi: 1S/C13H13NO4S/c1-14(10-2-4-11(15)5-3-10)19(17,18)13-8-6-12(16)7-9-13/h2-9,15-16H,1H3
- InChI Key: KKOACWGTXAMBDV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)O)(N(C)C1C=CC(=CC=1)O)(=O)=O
Computed Properties
- Exact Mass: 279.05652907g/mol
- Monoisotopic Mass: 279.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 86.2Ų
Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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